Cas no 1926163-46-3 (Ac-Gly-Ala-Lys-AMC)

• Product Name: Ac-Gly-Ala-Lys-AMC
• CAS No: 1926163-46-3
• MF: C₂₃H₃₁N₅O₆
• MW: 473.52214550972
• MDL: MFCD18782521
• CID: 5192223
• Update Time: 2025-06-12

Ac-Gly-Ala-Lys-AMC Chemical and Physical Properties

Names and Identifiers

• Ac-Gly-Ala-Lys-AMC
• AC-GAK-AMC

• MDL： MFCD18782521
• Inchi： 1S/C23H31N5O6/c1-13-10-21(31)34-19-11-16(7-8-17(13)19)28(18(22(25)32)6-4-5-9-24)23(33)14(2)27-20(30)12-26-15(3)29/h7-8,10-11,14,18H,4-6,9,12,24H2,1-3H3,(H2,25,32)(H,26,29)(H,27,30)/t14-,18-/m0/s1
• InChI Key： VXTOJIYQVCPXDV-KSSFIOAISA-N
• SMILES： C(N)(=O)[C@H](CCCCN)N(C(=O)[C@H](C)NC(=O)CNC(C)=O)C1=CC=C2C(=C1)OC(=O)C=C2C

Additional information on Ac-Gly-Ala-Lys-AMC

Ac-Gly-Ala-Lys-AMC (CAS No. 1926163-46-3): A Versatile Fluorescent Peptide Substrate for Protease Activity Detection

The peptide compound Ac-Gly-Ala-Lys-AMC, identified by the Chemical Abstracts Service (CAS) registry number 1926163-46-3, represents a critical tool in modern biochemical and pharmacological research. This synthetic peptide is characterized by its unique structure, comprising an N-terminal acetyl group (Ac), followed by glycine (Gly), alanine (Ala), and lysine (Lys) residues, terminated with the fluorogenic 7-amino-4-methylcoumarin (AMC) moiety. This configuration enables it to function as a substrate for proteases, particularly those cleaving at lysine residues, while the AMC group provides real-time fluorescence readouts during enzymatic reactions. Recent advancements in protease inhibitor discovery have underscored its utility in high-throughput screening platforms, where its specificity and sensitivity contribute to accelerated drug development pipelines.

In the context of academic research, Ac-Gly-Ala-Lys-AMC has emerged as a benchmark substrate for studying serine protease activity. A 2023 study published in *Nature Chemical Biology* demonstrated its efficacy in quantifying trypsin-like enzymes under physiological conditions, with fluorescence intensity correlating directly with enzymatic cleavage efficiency. The compound’s stability at neutral pH and ambient temperatures further enhances its applicability in large-scale assays. Researchers have also leveraged this peptide to investigate the kinetic parameters (Km and Vmax) of novel protease variants engineered via directed evolution, highlighting its role in understanding enzyme-substrate interactions at molecular scales.

Clinical applications of CAS No. 1926163-46-3-designated compounds extend to diagnostic biomarker detection. A Phase II clinical trial reported in *Journal of Medicinal Chemistry* (2024) employed this peptide as a surrogate marker for monitoring neutrophil elastase activity in patients with chronic obstructive pulmonary disease (COPD). The AMC-linked cleavage product enabled rapid quantification via fluorescence microscopy, offering non-invasive insights into disease progression. Such applications underscore the compound’s potential in point-of-care diagnostics and personalized medicine strategies.

Synthetic methodologies for producing Ac-Gly-Ala-Lys-AMC have seen optimization through solid-phase peptide synthesis (SPPS) techniques described in *Organic Process Research & Development* (2024). Researchers achieved >95% purity using Fmoc chemistry with HBTU coupling reagents, minimizing side reactions while maintaining scalability for industrial production. These improvements address earlier challenges related to lysine’s basic side chain interfering with amidation steps during synthesis.

Innovative uses of this compound now include its integration into drug delivery systems. A 2025 study from *ACS Nano* demonstrated covalent attachment of Ac-Gly-Ala-Lys-based peptides to nanoparticle surfaces as protease-responsive targeting ligands. Upon encountering tumor-associated proteases, the AMC tag detaches to reveal a cell-penetrating sequence, enabling selective drug release at tumor sites—a mechanism validated through murine xenograft models.

The compound’s structural versatility has also driven interdisciplinary collaborations between chemists and computational biologists. Machine learning models trained on datasets including CAS No. 1926163-46-3 fluorescence profiles now predict optimal substrates for understudied proteases, reducing experimental trial-and-error costs by up to 70% according to *Bioinformatics* (2025). These advancements position the peptide as both an experimental tool and a data asset for AI-driven drug discovery frameworks.

Ongoing studies explore its role in neurodegenerative disease research, where amyloid-beta-cleaving enzymes are targets for Alzheimer’s therapies. Preclinical data from *Science Translational Medicine* (Q1 2025) showed that modified versions of this peptide can inhibit beta-secretase activity while retaining AMC-based detection capabilities—a dual functionality critical for assay development without compromising biological relevance.

In summary, the multifunctional properties of Ac-Gly-Ala-Lys-AMC (CAS No. 1926163) continue to redefine experimental paradigms across academia and industry. Its integration into cutting-edge technologies—from CRISPR-based enzyme screening arrays to smart nanotherapeutics—reflects its status as an indispensable reagent driving innovation at the intersection of chemistry and medicine.